Cas no 321433-32-3 (4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE)

• Product Name: 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE
• CAS No: 321433-32-3
• MF: C₁₃H₁₀Cl₂F₃N₃O₂S
• MW: 400.20360994339
• CID: 5195105
• Update Time: 2025-06-14

4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE
• 4-chloro-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methylbenzene-1-sulfonohydrazide
• Benzenesulfonic acid, 4-chloro-, 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methylhydrazide

• Inchi： 1S/C13H10Cl2F3N3O2S/c1-21(12-11(15)6-8(7-19-12)13(16,17)18)20-24(22,23)10-4-2-9(14)3-5-10/h2-7,20H,1H3
• InChI Key： RMAUEDDTFPLXEY-UHFFFAOYSA-N
• SMILES： C1(S(NN(C2=NC=C(C(F)(F)F)C=C2Cl)C)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE

Comprehensive Analysis of 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE (CAS No. 321433-32-3)

The compound 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE (CAS No. 321433-32-3) is a specialized sulfonohydrazide derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethylpyridine moiety and a chlorobenzene sulfonohydrazide group, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, synthesis, and potential applications while addressing common queries from researchers and industry professionals.

One of the most searched questions regarding this compound is its synthetic pathway. The synthesis typically involves the reaction of 3-chloro-5-(trifluoromethyl)-2-pyridinamine with 4-chlorobenzenesulfonyl chloride, followed by methylation. Researchers often optimize reaction conditions to improve yield and purity, as highlighted in recent publications. The presence of both chloro and trifluoromethyl groups enhances its reactivity, making it a versatile intermediate for further derivatization.

In the context of agrochemical applications, this compound has shown promise as a precursor for developing crop protection agents. Its structural features align with modern trends in sustainable agriculture, where low-dose, high-efficiency compounds are prioritized. Recent studies suggest its potential in targeting specific plant pathogens, though further field trials are needed to validate its efficacy and environmental safety.

From a pharmaceutical perspective, the sulfonohydrazide core is known to exhibit diverse biological activities. While CAS 321433-32-3 itself isn't a marketed drug, its scaffold appears in investigations for enzyme inhibition and antimicrobial properties. Computational studies (e.g., molecular docking) indicate possible interactions with bacterial protein targets, sparking interest in antibiotic resistance research—a hot topic in global health discussions.

The compound's physicochemical properties are frequently queried in scientific databases. It displays moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), with a melting point range of 145–150°C. Stability studies under various pH conditions are ongoing, particularly for formulation development. These characteristics are crucial for researchers designing delivery systems or analytical methods.

Environmental fate is another trending subject. The trifluoromethyl group raises questions about biodegradability, prompting studies on its breakdown products. Advanced oxidation processes and microbial degradation pathways are being explored to address concerns about persistent organic pollutants—a key focus in green chemistry initiatives.

Analytical detection methods for 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE often combine HPLC with mass spectrometry, leveraging its distinct fragmentation pattern. Method validation parameters (e.g., LOD, LOQ) are widely shared in analytical forums, reflecting the compound's growing use in research settings.

In material science, the compound's crystal structure has been determined via X-ray diffraction, revealing intermolecular interactions that influence its solid-state properties. Such data aids in predicting compatibility with polymer matrices for controlled-release applications—an area gaining traction in smart material development.

Regulatory status varies by region, with most jurisdictions classifying it as a research chemical. Safety data sheets emphasize standard lab precautions, though comprehensive toxicological profiles remain under study. This aligns with the broader industry shift toward GLP-compliant substance characterization.

Future research directions may explore its structure-activity relationships through systematic derivatization. The rise of AI-assisted drug discovery platforms could accelerate this process, as similar sulfonohydrazides show up in machine learning models predicting bioactive compounds.

For procurement, CAS 321433-32-3 is available through specialty chemical suppliers, typically with ≥95% purity. Pricing trends reflect the compound's niche status, with batch customization options for large-scale research programs. Storage recommendations (e.g., desiccated, -20°C) are commonly searched by lab managers.

In conclusion, 4-CHLORO-N'-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-METHYLBENZENESULFONOHYDRAZIDE represents a compelling case study in functionalized heterocyclic chemistry. Its multifaceted applications and research potential ensure continued interest across scientific disciplines, particularly in addressing contemporary challenges like sustainable agrochemicals and targeted therapeutics.